Cas no 139937-44-3 (DL-Phenylalanine, N-[(4-bromo-2-methylphenyl)sulfonyl]-)

DL-Phenylalanine, N-[(4-bromo-2-methylphenyl)sulfonyl]- structure
139937-44-3 structure
Product Name:DL-Phenylalanine, N-[(4-bromo-2-methylphenyl)sulfonyl]-
CAS No:139937-44-3
MF:C16H16BrNO4S
MW:398.271542549133
CID:1284707
Update Time:2024-08-04

DL-Phenylalanine, N-[(4-bromo-2-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • DL-Phenylalanine, N-[(4-bromo-2-methylphenyl)sulfonyl]-
    • Phenylalanine, N-[(4-bromo-2-methylphenyl)sulfonyl]-
    • Inchi: 1S/C16H16BrNO4S/c1-11-9-13(17)7-8-15(11)23(21,22)18-14(16(19)20)10-12-5-3-2-4-6-12/h2-9,14,18H,10H2,1H3,(H,19,20)/t14-/m0/s1
    • InChI Key: PYMCDUPPSHUFCA-AWEZNQCLSA-N
    • SMILES: C(O)(=O)[C@H](CC1=CC=CC=C1)NS(C1=CC=C(Br)C=C1C)(=O)=O

Computed Properties

  • Exact Mass: 396.99838

Experimental Properties

  • Density: 1.524±0.06 g/cm3(Predicted)
  • Boiling Point: 556.3±60.0 °C(Predicted)
  • PSA: 83.47
  • pka: 3.18±0.10(Predicted)
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